N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-(4-chloro-2-methylphenoxy)acetamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-2-(4-chloro-2-methylphenoxy)acetamide
• InChI: InChI=1S/C23H19ClN2O2S/c1-14-7-8-16(23-26-18-5-3-4-6-21(18)29-23)12-19(14)25-22(27)13-28-20-10-9-17(24)11-15(20)2/h3-12H,13H2,1-2H3,(H,25,27)
• InChI Key: AYHCCHCZDDJTIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=CC=CC=C3S2)NC(=O)COC4=C(C=C(C=C4)Cl)C
• Molecular Formula: C23H19ClN2O2S
• Molecular Weight: 422.9 g/mol

Description

Benzothiazole is a heterocyclic compound that is part of many pharmaceutical and industrial compounds. It is a bicyclic system consisting of a benzene ring fused to a thiazole ring. The compound you mentioned seems to be a derivative of benzothiazole, with various functional groups attached to it.

Synthesis Analysis

Benzothiazoles can be synthesized through several methods, including the condensation of 2-aminothiophenol with aldehydes. The synthesis of specific benzothiazole derivatives would depend on the functional groups present in the molecule.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be complex due to the presence of various functional groups. These groups can influence the properties of the molecule, including its reactivity and biological activity.

Chemical Reactions Analysis

Benzothiazole and its derivatives can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and addition reactions. The specific reactions would depend on the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can vary widely depending on their structure. Factors that can influence these properties include the presence and position of functional groups, the degree of conjugation in the molecule, and the presence of chiral centers.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary widely depending on their structure and the target they interact with. Some benzothiazole derivatives have been found to have anti-inflammatory and analgesic activities.

Safety and Hazards

The safety and hazards associated with benzothiazole derivatives would depend on their specific structure. Some benzothiazole derivatives may have toxic effects, while others may be relatively safe.

Future Directions

Research into benzothiazole derivatives is ongoing, with many potential applications in pharmaceuticals and other industries. Future research may focus on developing new synthesis methods, exploring new reactions, and investigating the biological activity of these compounds.